Methyl 4-(bromoacetyl)-7-methoxy-1H-indole-2-carboxylate

• CAS No.: 84638-96-0
• Molecular Formula: C13H12BrNO4
• Molecular Weight: 326.14 g/mol
• IUPAC Name: methyl 4-(2-bromoacetyl)-7-methoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C13H12BrNO4/c1-18-11-4-3-7(10(16)6-14)8-5-9(13(17)19-2)15-12(8)11/h3-5,15H,6H2,1-2H3
• InChI Key: GTAJQPCNVKWQTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)C(=O)CBr)C=C(N2)C(=O)OC

Description

Methyl 4-(bromoacetyl)-7-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C13H12BrNO4 and its molecular weight is 326.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A-2. A solution of 1.02 g of 7-methoxyindole--2carboxylic acid methyl ester in 25 ml of dichloromethane is combined with 2 g of aluminum chloride and 0.65 ml of bromoacetyl bromide and the mixture is heated for 3 hours under reflux. The reaction mixture is allowed to cool and poured into 100 ml of a mixture of equal parts of ice water and concentrated hydrochloric acid. The organic phase is separated, concentrated to dryness under vacuum, and recrystallization from acetonitrile yields 650 mg of 4-bromoacetyl-7-methoxyindole-2-carboxylic acid methyl ester, mp 197°-201° C.